molecular formula C13H17NO2 B8490157 8-Isopropoxy-1,3,4,5-tetrahydro-2H-benzo[B]azepin-2-one

8-Isopropoxy-1,3,4,5-tetrahydro-2H-benzo[B]azepin-2-one

Cat. No.: B8490157
M. Wt: 219.28 g/mol
InChI Key: CECGWIHAUTYIAB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

8-Isopropoxy-1,3,4,5-tetrahydro-2H-benzo[B]azepin-2-one is a useful research compound. Its molecular formula is C13H17NO2 and its molecular weight is 219.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H17NO2

Molecular Weight

219.28 g/mol

IUPAC Name

8-propan-2-yloxy-1,3,4,5-tetrahydro-1-benzazepin-2-one

InChI

InChI=1S/C13H17NO2/c1-9(2)16-11-7-6-10-4-3-5-13(15)14-12(10)8-11/h6-9H,3-5H2,1-2H3,(H,14,15)

InChI Key

CECGWIHAUTYIAB-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC1=CC2=C(CCCC(=O)N2)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

900 mg of sodium azide are added at ambient temperature to a solution of 2.24 g of 7-(propan-2-yloxy)-3,4-dihydronaphthalen-1(2H)-one in 35 ml of trifluoroacetic acid. The reaction medium is refluxed for 3 hours and is then brought back to ambient temperature. The reaction medium is poured into 100 ml of water and the pH is adjusted to pH 7 by adding sodium carbonate. The mixture is extracted twice with 100 ml of ethyl acetate. The combined organic phases are dried over magnesium sulfate, filtered and evaporated. The residue is purified by flash chromatography on silica gel, elution being carried out with dichloromethane and then a dichloromethane/methanol (9/1) mixture, so as to obtain 346 mg of 8-(propan-2-yloxy)-1,3,4,5-tetrahydro-2H-1-benzazepin-2-one in the form of an orangey-coloured oil.
Quantity
900 mg
Type
reactant
Reaction Step One
Quantity
2.24 g
Type
reactant
Reaction Step One
Quantity
35 mL
Type
solvent
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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